Cas no 77626-59-6 (4-(5-methylthiophen-2-yl)butan-2-ol)

• Product Name: 4-(5-methylthiophen-2-yl)butan-2-ol
• CAS No: 77626-59-6
• MF: C₉H₁₄OS
• MW: 170.271861553192
• CID: 6336182
• PubChem ID: 12862890
• Update Time: 2025-10-30

4-(5-methylthiophen-2-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(5-methylthiophen-2-yl)butan-2-ol
• AKOS014973343
• DTXSID501302086
• 77626-59-6
• alpha,5-Dimethyl-2-thiophenepropanol
• CS-0278565
• EN300-1844227

• Inchi： 1S/C9H14OS/c1-7(10)3-5-9-6-4-8(2)11-9/h4,6-7,10H,3,5H2,1-2H3
• InChI Key： XRZTYSVITIMMLI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CCC(C)O

Computed Properties

• Exact Mass: 170.07653624g/mol
• Monoisotopic Mass: 170.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 4-(5-methylthiophen-2-yl)butan-2-ol

Chemical Profile of 4-(5-methylthiophen-2-yl)butan-2-ol (CAS No. 77626-59-6)

4-(5-methylthiophen-2-yl)butan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 77626-59-6, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a butan-2-ol backbone substituted with a 5-methylthiophenyl group, has garnered attention due to its structural versatility and potential applications in medicinal chemistry. The integration of the aromatic thiophene ring with the aliphatic alcohol moiety presents a unique chemical profile that makes it a valuable scaffold for developing novel bioactive molecules.

The structural motif of 4-(5-methylthiophen-2-yl)butan-2-ol encompasses key functional elements that are highly relevant in modern drug discovery. The presence of the thiophene ring, a heterocyclic structure known for its stability and biological activity, combined with the secondary alcohol functionality, provides multiple sites for chemical modification. This dual functionality allows for diverse derivatization strategies, enabling the synthesis of a wide array of analogs with tailored pharmacological properties.

In recent years, there has been growing interest in thiophene-based compounds due to their demonstrated efficacy in various therapeutic areas. The 5-methylthiophenyl substituent in this compound not only contributes to its unique electronic properties but also enhances its potential as a pharmacophore. Studies have shown that thiophene derivatives exhibit significant activity in modulating biological pathways associated with inflammation, neurodegeneration, and metabolic disorders. The secondary alcohol group further extends the compound's utility, as it can serve as a site for further functionalization, such as etherification or esterification, to achieve desired pharmacokinetic profiles.

The synthesis of 4-(5-methylthiophen-2-yl)butan-2-ol involves multi-step organic transformations that highlight the compound's synthetic accessibility. The process typically begins with the preparation of 5-methylthiophene derivatives, followed by coupling reactions to introduce the butan-2-ol moiety. Advanced synthetic methodologies, including cross-coupling reactions and transition-metal catalysis, have been employed to optimize yield and purity. These synthetic approaches underscore the compound's feasibility for large-scale production, which is crucial for both academic research and industrial applications.

From a pharmaceutical perspective, 4-(5-methylthiophen-2-yl)butan-2-ol has shown promise in preclinical studies as a potential lead compound for drug development. Its molecular structure suggests interactions with various biological targets, making it a candidate for therapeutic intervention in multiple diseases. For instance, preliminary investigations have indicated that this compound may exhibit inhibitory effects on enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to cross the blood-brain barrier has raised interest in its potential application for treating central nervous system disorders.

The 5-methylthiophen moiety plays a pivotal role in determining the compound's pharmacological activity. Thiophene derivatives are known for their ability to modulate G-protein coupled receptors (GPCRs) and ion channels, which are critical targets in drug design. The methyl group at position 5 of the thiophene ring enhances lipophilicity, facilitating better membrane penetration and receptor binding. This structural feature is particularly important for compounds intended for oral administration or topical application.

Recent advancements in computational chemistry have further illuminated the potential of 4-(5-methylthiophen-2-yl)butan-2-ol as a drug candidate. Molecular docking studies have been conducted to evaluate its binding affinity to various protein targets, providing insights into its mechanism of action. These studies have revealed that the compound can interact with binding pockets of enzymes and receptors involved in metabolic diseases and cancer pathways. Such findings highlight the compound's therapeutic relevance and open avenues for structure-based drug design.

The secondary alcohol functionality in 4-(5-methylthiophen-2-yl)butan-2-ol offers additional opportunities for chemical diversification. Functionalization at this site can lead to the development of prodrugs or analogs with improved solubility and bioavailability. For example, etherification or esterification of the alcohol group can result in compounds that exhibit enhanced pharmacokinetic profiles while maintaining biological activity. Such modifications are essential for optimizing drug delivery systems and improving patient compliance.

In conclusion,4-(5-methylthiophenyl)-butan--2--ol (CAS No: 77626--59--6) stands out as a versatile and promising compound in pharmaceutical research. Its unique structural features combined with its synthetic accessibility make it an attractive scaffold for developing novel bioactive molecules. The growing body of evidence supporting its potential therapeutic applications underscores its importance as a candidate for further investigation and development.